DM-CBAn can be synthesized via several methods, including the Pd-catalyzed cycloaddition reaction of 2,2-dimethylcyclobutanone and aniline, followed by hydrochlorination. DM-CBAn can also be synthesized using other approaches such as the TMSI-mediated Friedel-Crafts reaction, and the three-component condensation reaction of aniline, cyclobutanone, and formaldehyde. The compound's purity and identity can be determined using various techniques such as ^1H-NMR, ^13C-NMR, and elemental analysis.